5-Methyl-3-(2-thienyl)-1,6-diazatricyclo[6.2.2.0~2,7~]dodeca-2(7),4-diene-4-carbonitrile

• IUPAC Name: 5-methyl-3-thiophen-2-yl-1,6-diazatricyclo[6.2.2.02,7]dodeca-2(7),4-diene-4-carbonitrile
• InChI: InChI=1S/C16H17N3S/c1-10-12(9-17)14(13-3-2-8-20-13)16-15(18-10)11-4-6-19(16)7-5-11/h2-3,8,11,14,18H,4-7H2,1H3
• InChI Key: MNYWJOTULUCNDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)C3CCN2CC3)C4=CC=CS4)C#N
• Molecular Formula: C16H17N3S
• Molecular Weight: 283.4 g/mol

Description

5-Methyl-3-(2-thienyl)-1,6-diazatricyclo[6.2.2.0~2,7~]dodeca-2(7),4-diene-4-carbonitrile is a useful research compound. Its molecular formula is C16H17N3S and its molecular weight is 283.39. The purity is usually 95%.
BenchChem offers high-quality 5-Methyl-3-(2-thienyl)-1,6-diazatricyclo[6.2.2.0~2,7~]dodeca-2(7),4-diene-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methyl-3-(2-thienyl)-1,6-diazatricyclo[6.2.2.0~2,7~]dodeca-2(7),4-diene-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Synthetic Pathways and Derivatives : Research efforts have focused on synthesizing novel compounds with complex structures, including those with sulfur in the ring, derived from reactions such as Diels-Alder reactions. These synthetic approaches enable the creation of analogs and derivatives with potential applications in pharmaceuticals and materials science (Vyas & Hay, 1975).

Photocycloaddition Reactions : Photocycloaddition of compounds containing thiophene units to various acceptors has been studied, showcasing the potential of these compounds in creating new molecular architectures through light-induced reactions. This method opens avenues for developing materials with specific electronic properties (Margaretha et al., 2007).

Applications in Material Science

Electronic and Photovoltaic Applications : Compounds containing thiophene units and cyano groups, similar in structure to the target compound, have been designed for application in bulk-heterojunction solar cells. Their electronic properties, such as band gap and charge transfer capabilities, have been tailored for improved solar energy conversion efficiencies (Gupta et al., 2015).

Antimicrobial and Antifibrotic Activity

Biological Activities : Synthetic derivatives of structurally related compounds have been evaluated for their antimicrobial and antifibrotic activities. This indicates the potential of these compounds in medicinal chemistry, particularly in designing new therapeutic agents with specific biological activities (Elewa et al., 2021); (Ismail & Noaman, 2005).